Cinacalcet
Cinacalcet
Cinacalcet is a secondary amino compound that is (1R)-1-(naphthalen-1-yl)ethanamine in which one of the hydrogens attached to the nitrogen is substituted by a 3-[3-(trifluoromethyl)phenyl]propyl group. It has a role as a calcimimetic and a P450 inhibitor. It is a member of naphthalenes, a secondary amino compound and a member of (trifluoromethyl)benzenes.
Cinacalcet is a calcimimetic sold by Amgen under the trade name Sensipar® in North America and Australia and as Mimpara® in Europe. It is used to treat hyperparathyroidism due to parathyroid tumours or renal failure.
Cinacalcet is a Calcium-sensing Receptor Agonist. The mechanism of action of cinacalcet is as an Increased Calcium-sensing Receptor Sensitivity.
See also: Cinacalcet Hydrochloride (has salt form).
Cinacalcet is a calcimimetic sold by Amgen under the trade name Sensipar® in North America and Australia and as Mimpara® in Europe. It is used to treat hyperparathyroidism due to parathyroid tumours or renal failure.
Cinacalcet is a Calcium-sensing Receptor Agonist. The mechanism of action of cinacalcet is as an Increased Calcium-sensing Receptor Sensitivity.
See also: Cinacalcet Hydrochloride (has salt form).
Brand Name:
Vulcanchem
CAS No.:
226256-56-0
VCID:
VC0003954
InChI:
InChI=1S/C22H22F3N/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25/h2-5,7,9-13,15-16,26H,6,8,14H2,1H3/t16-/m1/s1
SMILES:
CC(C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F
Molecular Formula:
C22H22F3N
Molecular Weight:
357.4 g/mol
Cinacalcet
CAS No.: 226256-56-0
Inhibitors
Cat. No.: VC0003954
Molecular Formula: C22H22F3N
Molecular Weight: 357.4 g/mol
* For research use only. Not for human or veterinary use.

Description | Cinacalcet is a secondary amino compound that is (1R)-1-(naphthalen-1-yl)ethanamine in which one of the hydrogens attached to the nitrogen is substituted by a 3-[3-(trifluoromethyl)phenyl]propyl group. It has a role as a calcimimetic and a P450 inhibitor. It is a member of naphthalenes, a secondary amino compound and a member of (trifluoromethyl)benzenes. Cinacalcet is a calcimimetic sold by Amgen under the trade name Sensipar® in North America and Australia and as Mimpara® in Europe. It is used to treat hyperparathyroidism due to parathyroid tumours or renal failure. Cinacalcet is a Calcium-sensing Receptor Agonist. The mechanism of action of cinacalcet is as an Increased Calcium-sensing Receptor Sensitivity. See also: Cinacalcet Hydrochloride (has salt form). |
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CAS No. | 226256-56-0 |
Molecular Formula | C22H22F3N |
Molecular Weight | 357.4 g/mol |
IUPAC Name | N-[(1R)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine |
Standard InChI | InChI=1S/C22H22F3N/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25/h2-5,7,9-13,15-16,26H,6,8,14H2,1H3/t16-/m1/s1 |
Standard InChI Key | VDHAWDNDOKGFTD-MRXNPFEDSA-N |
Isomeric SMILES | C[C@H](C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F |
SMILES | CC(C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F |
Canonical SMILES | CC(C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F |
Appearance | Solid powder |
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